- Synthesis of potential drug metabolites by a modified Udenfriend reaction, Tetrahedron Letters, 2011, 52(7), 749-752
Cas no 3930-47-0 (2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-3-ol)
3930-47-0 structure
Product Name:2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-3-ol
CAS No:3930-47-0
MF:C17H19ClN2OS
MW:334.863561868668
CID:1504365
PubChem ID:19828
Update Time:2025-04-21
2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-3-ol
- 10H-Phenothiazin-3-ol, 2-chloro-10-[3-(dimethylamino)propyl]-
- 2-chloro-10-[3-(dimethylamino)propyl]phenothiazin-3-ol
- PHENOTHIAZINE, 2-CHLORO-10-(3-(DIMETHYLAMINO)PROPYL)-3-HYDROXY-
- 3-HYDROXY-2-CHLOROPROMAZINE
- 3930-47-0
- DTXSID90192544
- 2-Chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-3-ol #
- 10H-Phenothiazin-3-ol, 2-chloro-10-(3-(dimethylamino)propyl)-
- 3-Hydroxychlorpromazine
- BRN 1224593
- SOUCXKDIHOVGPW-UHFFFAOYSA-N
- Phenothiazin-3-ol, 2-chloro-10-[3-(dimethylamino)propyl]-
- 2-Chloro-3-hydroxy-10-(3-(dimethylamino)propyl)phenothiazine
- NS00113917
- Q63399754
-
- Inchi: 1S/C17H19ClN2OS/c1-19(2)8-5-9-20-13-6-3-4-7-16(13)22-17-11-15(21)12(18)10-14(17)20/h3-4,6-7,10-11,21H,5,8-9H2,1-2H3
- InChI Key: SOUCXKDIHOVGPW-UHFFFAOYSA-N
- SMILES: ClC1C(=CC2=C(C=1)N(C1C=CC=CC=1S2)CCCN(C)C)O
Computed Properties
- Exact Mass: 334.09087
- Monoisotopic Mass: 334.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 52A^2
Experimental Properties
- Density: 1.281
- Boiling Point: 499.6°C at 760 mmHg
- Flash Point: 256°C
- Refractive Index: 1.644
- PSA: 26.71
2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-3-ol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: L-Ascorbic acid , Acetic acid , Sodium acetate , Trisodium EDTA , Manganese diacetate , Oxygen , Ferrous sulfate heptahydrate Solvents: Water ; 2 h, pH 4, 45 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8.5
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8.5
Reference
2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-3-ol Raw materials
2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-3-ol Preparation Products
2-chloro-10-[3-(dimethylamino)propyl]-10H-phenothiazin-3-ol Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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